Cas no 67589-39-3 (Cyclohexanecarboxylic acid, 4-propyl-, 4-ethoxyphenyl ester, trans-)

• Product Name: Cyclohexanecarboxylic acid, 4-propyl-, 4-ethoxyphenyl ester, trans-
• CAS No: 67589-39-3
• MF: C₁₈H₂₆O₃
• MW: 290.397245883942
• MDL: MFCD11053417
• CID: 966347
• PubChem ID: 106716
• Update Time: 2025-10-28

Cyclohexanecarboxylic acid, 4-propyl-, 4-ethoxyphenyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate
• Trans-4-ethoxyphenyl 4-propylcyclohexanecarboxylate
• (4-ethoxyphenyl) 4-propylcyclohexane-1-carboxylate
• 4-Ethoxyphenyl 4-propylcyclohexanecarboxylate
• Cyclohexanecarboxylic acid,4-propyl-,4-ethoxyphenyl ester,trans
• TRANS-4-ETHOXY-PHENYL 4-PROPYLCYCLOHEXANECARBOXYLATE
• trans-4-Propylcyclohexanecarboxylic Acid 4-Ethoxyphenyl Ester
• D302
• ZLI-1496
• 4-Ethoxyphenyl trans-4-propylcyclohexylcarboxylate
• D 302 (liquid crystal)
• EPPC
• Licristal S 1496
• p-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate
• trans-4-Propyl-(4'-ethoxyphenyl)cyclohexanecarboxylate
• D 302
• Cyclohexanecarboxylic acid, 4-propyl-, 4-ethoxyphenyl ester, trans-
• DCCOHKNJQHHEHV-SHTZXODSSA-N
• AK393981
• 4-Ethoxyphenyl 4-propylcyclo
• DS-13320
• 4-PropylcyclohexanecarboxylicAcid4-EthoxyphenylEster
• AKOS027381045
• SCHEMBL10097218
• 4-Ethoxyphenyl 4-propylcyclohexanecarboxylate #
• NS00055722
• TRANS-4-PROPYL-CYCLOHEXANECARBOXYLIC ACID 4-ETHOXY-PHENYL ESTER
• 67589-39-3
• 4-Ethoxyphenyl-trans-4-propylcyclohexylcarboxylat
• E1395
• AKOS015918087
• EINECS 266-744-5
• FT-0723192
• A922975
• 4-Ethoxyphenyl trans-4-Propylcyclohexanecarboxylate, >/=98%
• MFCD11053417
• SCHEMBL2213018
• SY247842
• 4-Propylcyclohexanecarboxylic Acid 4-Ethoxyphenyl Ester
• trans-4-Ethoxyphenyl 4-propylcyclohexane-carboxylate
• CS-0059656
• SCHEMBL13433675
• SCHEMBL7763807
• DTXSID30886834
• 67679-49-6
• DCCOHKNJQHHEHV-UHFFFAOYSA-N
• 4-ETHOXYPHENYL 4-PROPYLCYCLOHEXANE-1-CARBOXYLATE

• MDL： MFCD11053417
• Inchi： 1S/C18H26O3/c1-3-5-14-6-8-15(9-7-14)18(19)21-17-12-10-16(11-13-17)20-4-2/h10-15H,3-9H2,1-2H3
• InChI Key： DCCOHKNJQHHEHV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC)C(C1CCC(CCC)CC1)=O

Computed Properties

• Exact Mass: 290.18800
• Monoisotopic Mass: 290.188195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 5.4

Experimental Properties

• Density: 1.021
• Boiling Point: 395.8°C at 760 mmHg
• Flash Point: 167.2°C
• Refractive Index: 1.501
• PSA: 35.53000
• LogP: 4.59720

Cyclohexanecarboxylic acid, 4-propyl-, 4-ethoxyphenyl ester, trans- Security Information

• Hazard Statement： H302

Additional information on Cyclohexanecarboxylic acid, 4-propyl-, 4-ethoxyphenyl ester, trans-

Cyclohexanecarboxylic acid, 4-propyl-, 4-ethoxyphenyl ester, trans- (CAS No. 67589-39-3): A Comprehensive Overview in Modern Chemical Research

Cyclohexanecarboxylic acid, 4-propyl-, 4-ethoxyphenyl ester, trans- (CAS No. 67589-39-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various applications in medicinal chemistry and synthetic biology. Its molecular structure, featuring a cyclohexane ring substituted with a propyl group and an ethoxyphenyl moiety, endows it with distinct chemical reactivity and potential biological activity.

The compound's synthesis involves a series of carefully orchestrated chemical reactions that highlight the importance of precision and expertise in organic synthesis. The presence of the trans configuration further adds to its complexity, necessitating advanced synthetic methodologies to achieve optimal yields and purity. Recent advancements in catalytic processes have enabled more efficient and sustainable production methods for such complex molecules.

In the realm of pharmaceutical research, Cyclohexanecarboxylic acid, 4-propyl-, 4-ethoxyphenyl ester, trans- has been explored for its potential as an intermediate in the development of novel therapeutic agents. Its structural features suggest interactions with biological targets that could be exploited for treating various diseases. For instance, the ethoxyphenyl group is known to exhibit pharmacological properties that make it attractive for drug design. Researchers have been particularly interested in its potential role in modulating enzyme activity and receptor binding.

Recent studies have demonstrated the compound's utility in the synthesis of bioactive molecules with anti-inflammatory and antimicrobial properties. The cyclohexane ring provides a stable scaffold that can be modified to enhance binding affinity to specific biological targets. This has led to investigations into its derivatives as potential lead compounds for drug discovery programs.

The chemical properties of Cyclohexanecarboxylic acid, 4-propyl-, 4-ethoxyphenyl ester, trans- also make it a valuable tool in material science applications. Its ability to form stable complexes with other molecules has been exploited in the development of novel materials with enhanced functional properties. These materials could find applications in catalysis, sensors, and other advanced technologies.

From an industrial perspective, the production of this compound exemplifies the growing importance of green chemistry principles in modern manufacturing processes. Efforts are underway to develop more environmentally friendly synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global efforts to promote sustainable chemical practices.

The regulatory landscape for such specialized compounds is another critical aspect that influences their development and application. Compliance with international standards ensures that Cyclohexanecarboxylic acid, 4-propyl-, 4-ethoxyphenyl ester, trans- can be safely used in both research and commercial settings. This includes rigorous testing for purity, stability, and potential side effects.

In conclusion, Cyclohexanecarboxylic acid, 4-propyl-, 4-ethoxyphenyl ester, trans- (CAS No. 67589-39-3) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and sustainable chemistry. Its unique structure and properties continue to drive innovation in these fields, underscoring the importance of continued research and development.